Cas no 2247798-73-6 (4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole)

• Product Name: 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
• CAS No: 2247798-73-6
• MF: C₁₅H₁₉BBrNO₂
• MW: 336.031863451004
• CID: 5520149
• PubChem ID: 72220833
• Update Time: 2026-03-10

4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
• MFCD16995792
• G66924
• MB19054
• 4-bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
• CS-0176902
• 2247798-73-6

• Inchi： 1S/C15H19BBrNO2/c1-14(2)15(3,4)20-16(19-14)13-9-10-11(17)7-6-8-12(10)18(13)5/h6-9H,1-5H3
• InChI Key： SZYWMGQUPHNMFQ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(Br)=CC=C2)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 335.06922g/mol
• Monoisotopic Mass: 335.06922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole

Comprehensive Overview of 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole (CAS No. 2247798-73-6)

The compound 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole (CAS No. 2247798-73-6) is a highly versatile boron-containing indole derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing popularity of 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole is its role in the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs. The indole scaffold is a privileged structure in medicinal chemistry, often found in molecules with anticancer, antiviral, and anti-inflammatory properties. With the rise of targeted therapies and personalized medicine, the demand for high-quality boronic acid derivatives like this compound has surged. Its CAS No. 2247798-73-6 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research.

In addition to its pharmaceutical applications, 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole is also explored in the development of organic electronic materials. The boron atom in its structure contributes to electron-deficient properties, making it useful in OLEDs (organic light-emitting diodes) and photovoltaic cells. As the world shifts toward sustainable energy solutions, researchers are investigating how such boron-based compounds can enhance the efficiency of renewable energy technologies. This aligns with global trends in green chemistry and carbon-neutral initiatives.

The synthesis and handling of 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole require expertise in air-sensitive reagents and inert atmosphere techniques. Its stability under various conditions is a topic of interest, particularly for chemists optimizing large-scale production. Questions like "How to store boron-containing compounds?" or "What solvents are compatible with dioxaborolane derivatives?" are commonly searched, highlighting the need for practical guidance. Proper storage in anhydrous environments and avoidance of protic solvents are critical to maintaining its reactivity.

Another area of focus is the regioselective functionalization of the indole ring in 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole. Chemists are exploring methods to modify the bromo or methyl groups to create diverse analogs for structure-activity relationship (SAR) studies. This is particularly relevant in fragment-based drug design, where small molecular fragments are optimized into lead compounds. The compound's CAS No. 2247798-73-6 often appears in patents and publications related to kinase inhibitors and GPCR modulators, underscoring its therapeutic potential.

From a commercial perspective, the availability of 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole is closely monitored by suppliers and buyers alike. Searches for "buy 4-Bromo-1-methyl-2-dioxaborolane-indole" or "CAS 2247798-73-6 suppliers" reflect the market's demand for reliable sources. Quality control measures, such as HPLC purity and NMR verification, are essential to ensure consistency in research outcomes. As the compound gains traction, collaborations between academia and industry are likely to expand, driving innovation in boron chemistry.

In summary, 4-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole (CAS No. 2247798-73-6) is a multifaceted compound with broad applications in drug development, materials science, and sustainable technologies. Its boron-rich architecture and indole core make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. Whether you're investigating new therapeutic agents or advanced materials, this compound offers a promising avenue for discovery and innovation.